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Compound of Interest

Compound Name: Propoxyphenyl thiosildenafil

CAS No.: 479073-87-5

Cat. No.: B045733

Get Quote

Welcome to the Technical Support Center for researchers, scientists, and drug development

professionals working on novel phosphodiesterase type 5 (PDE-5) inhibitors. This guide is

designed to provide in-depth technical assistance, troubleshooting advice, and frequently

asked questions (FAQs) to navigate the complexities of method development in this active area

of research. Our goal is to equip you with the expertise and practical insights needed to

overcome common experimental hurdles and ensure the integrity of your results.

Understanding the Mechanism: The PDE-5 Signaling
Pathway
Phosphodiesterase type 5 is a key enzyme in the regulation of cyclic guanosine

monophosphate (cGMP) levels.[1][2] By inhibiting PDE-5, the degradation of cGMP is

prevented, leading to smooth muscle relaxation and vasodilation.[1][3] This mechanism is

central to the therapeutic effects of PDE-5 inhibitors in conditions like erectile dysfunction and

pulmonary hypertension.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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